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For Researchers, Scientists, and Drug Development Professionals: A Guide to Understanding

V-O Bond Lengths in Dioxovanadium(V) Complexes and Their Influencing Factors.

Dioxovanadium(V) complexes are a class of coordination compounds that have garnered

significant interest due to their diverse applications, including their potential as insulin-mimetic

agents. A key structural parameter in these complexes is the vanadium-oxygen (V-O) bond

distance, particularly the short V=O double bonds of the cis-[VO₂]⁺ core. These bond lengths

are not fixed; they are influenced by a variety of factors including the nature of the coordinating

ligands, the overall geometry of the complex, and intermolecular interactions. This guide

provides a comparative analysis of V=O bond distances in a series of dioxovanadium(V)

complexes, supported by experimental data from X-ray crystallography, to aid researchers in

understanding these structure-property relationships.

Quantitative Comparison of V=O Bond Distances
The V=O bond distances in dioxovanadium(V) complexes typically fall within a narrow range,

but subtle variations can provide insight into the electronic and steric environment of the

vanadium center. The following tables summarize the experimentally determined V=O bond

lengths for several dioxovanadium(V) complexes with different Schiff base ligands.
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Table 1: V=O Bond Distances in Dioxovanadium(V) Complexes with Substituted

Salicylaldehyde-based Schiff Base Ligands

Complex
Ligand
Substituent

V=O Bond
Distance 1 (Å)

V=O Bond
Distance 2 (Å)

Reference

1 5-chloro 1.637(2) 1.620(2) [1]

2 3,5-dichloro 1.644(3) 1.631(3) [2]

3 5-nitro 1.649(2) 1.636(2) [2]

4 3-bromo-5-chloro 1.642(4) 1.630(4) [2]

5 4-diethylamino
1.638(6)

(Molecule A)

1.654(5)

(Molecule A)
[1]

1.609(6)

(Molecule B)

1.595(6)

(Molecule B)
[1]

Table 2: Comparison of V-O and V-N Bond Distances in Selected Dioxovanadium(V)

Complexes

Complex V=O (Å)
V-O
(phenoxo)
(Å)

V-O
(carboxylat
e) (Å)

V-N (imine)
(Å)

Reference

[VO₂(L¹)]⁻
1.641(2),

1.633(2)
1.916(2) 1.987(2) 2.158(2) [2]

[VO₂(L²)]⁻
1.644(3),

1.631(3)
1.905(3) 1.990(3) 2.174(3) [2]

[VO₂(L³)]⁻
1.649(2),

1.636(2)
1.926(2) 1.987(2) 2.139(2) [2]

[VO₂(L⁴)]⁻
1.642(4),

1.630(4)
1.915(4) 1.988(4) 2.164(4) [2]

[VVO₂L1]
1.637(2),

1.620(2)
1.940(2) -

2.072(2),

2.154(2)
[1]
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Experimental Protocols
The primary technique for the precise determination of V-O bond distances is single-crystal X-

ray diffraction. The general workflow for this method is outlined below.

General Experimental Workflow for Single-Crystal X-ray
Diffraction
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Complex Synthesis & Crystallization

Data Collection

Data Processing & Structure Solution

Synthesis of Dioxovanadium(V) Complex

Growth of Single Crystals (e.g., slow evaporation)

Crystal Mounting

Data Collection on Diffractometer (e.g., Bruker APEX-II CCD)

Data Integration and Scaling (e.g., SAINT)

Structure Solution (e.g., SHELXS)

Structure Refinement (e.g., SHELXL)

final_structure

Final Structural Model (CIF file)

Click to download full resolution via product page

Caption: General workflow for determining crystal structures.
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Detailed Methodologies:

The structural data presented in this guide were obtained through single-crystal X-ray

diffraction analysis. A representative experimental procedure is as follows:

Crystal Growth: Single crystals suitable for X-ray diffraction are typically grown by slow

evaporation of a solution of the complex in an appropriate solvent (e.g., methanol).[1]

Data Collection: A suitable crystal is mounted on a diffractometer (e.g., a Bruker APEX-II

CCD area-detector diffractometer) equipped with a graphite-monochromated Mo Kα

radiation source (λ = 0.71073 Å). Data is collected at a controlled temperature, often around

100 K or 296 K, to minimize thermal vibrations.

Data Reduction and Structure Solution: The collected diffraction data is processed using

software packages such as SAINT for integration and scaling, and SADABS for absorption

correction. The crystal structure is then solved using direct methods (e.g., with the SHELXS

program) and refined by full-matrix least-squares on F² using programs like SHELXL.

Structural Refinement: All non-hydrogen atoms are typically refined anisotropically. Hydrogen

atoms are often placed in calculated positions and refined using a riding model. The final

output is a crystallographic information file (CIF) containing the atomic coordinates, bond

lengths, angles, and other structural parameters.

Factors Influencing V=O Bond Distances
The length of the V=O bond in dioxovanadium(V) complexes is a sensitive indicator of the

electronic environment around the vanadium center. Several factors can influence these bond

distances, leading to the observed variations.
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Influencing Factors

Effects on V=O Bond
Nature of Ligands

Electron Density at VanadiumCoordination Geometry

Intermolecular Interactions

V=O Bond Lengthinfluences

Click to download full resolution via product page

Caption: Factors influencing V=O bond distances.

Nature of the Ligands: The electron-donating or -withdrawing properties of the other ligands

in the coordination sphere play a crucial role. More electron-donating ligands increase the

electron density on the vanadium atom, which can lead to a slight lengthening of the V=O

bonds due to increased electron-electron repulsion in the V=O π-system. Conversely,

electron-withdrawing groups can lead to a shortening of the V=O bonds.

Coordination Geometry: The overall geometry of the complex (e.g., distorted square

pyramidal, trigonal bipyramidal) influences the orbital overlap and bond angles, which in turn

affects the V=O bond lengths. In six-coordinate dioxovanadium(V) complexes, the bonds

trans to the oxo groups are typically longer than those in the cis position.[3][4]

Intermolecular Interactions: Hydrogen bonding and other intermolecular interactions in the

crystal lattice can also perturb the V=O bond lengths. For instance, hydrogen bonding to the

oxo-ligands can weaken the V=O bond, resulting in a slight elongation.

In summary, the V-O bond distances in dioxovanadium(V) complexes are a valuable probe of

the electronic and steric environment of the metal center. A thorough understanding of the

factors that influence these bond lengths is essential for the rational design of new vanadium

complexes with tailored properties for various applications, including drug development. The
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data and methodologies presented here provide a foundation for researchers to further explore

the rich coordination chemistry of vanadium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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